Cas no 39846-83-8 (1-(5-nitro-1H-pyrazol-3-yl)ethanone)

• Product Name: 1-(5-nitro-1H-pyrazol-3-yl)ethanone
• CAS No: 39846-83-8
• MF: C₅H₅N₃O₃
• MW: 155.111500501633
• MDL: MFCD16619865
• CID: 1111965
• PubChem ID: 136024048
• Update Time: 2025-09-27

1-(5-nitro-1H-pyrazol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-nitro-1H-pyrazol-3-yl)-Ethanone
• 1-(5-nitro-1H-pyrazol-3-yl)ethanone
• P19840
• 39846-83-8
• EN300-1848699
• SCHEMBL12332643
• 1-(5-nitro-1H-pyrazol-3-yl)ethan-1-one

• MDL： MFCD16619865
• Inchi： 1S/C5H5N3O3/c1-3(9)4-2-5(7-6-4)8(10)11/h2H,1H3,(H,6,7)
• InChI Key： VDHZYLBHCOUBRV-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C([N+](=O)[O-])NN=1

Computed Properties

• Exact Mass: 155.03309103g/mol
• Monoisotopic Mass: 155.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 91.6Ų